4-(3-Methylbutan-2-yl)oxane-4-carbaldehyde

• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• SMILES: CC(C)C(C)C1(CCOCC1)C=O
• InChI: InChI=1S/C11H20O2/c1-9(2)10(3)11(8-12)4-6-13-7-5-11/h8-10H,4-7H2,1-3H3
• InChIKey: NQYTWOLJARFXDM-UHFFFAOYSA-N

4-(3-Methylbutan-2-yl)oxane-4-carbaldehyde – Structural Identity and Physicochemical Baseline

4-(3-Methylbutan-2-yl)oxane-4-carbaldehyde (CAS 1935515-86-8) is a C11H20O2 oxane-4-carbaldehyde derivative bearing a branched 3-methylbutan-2-yl substituent at the tetrahydropyran 4‑position alongside a reactive aldehyde group. Its computed molecular weight is 184.27 g·mol⁻¹, with a predicted density of 0.980 ± 0.06 g·cm⁻³ and a boiling point of 247.4 ± 33.0 °C [1]. The molecule possesses one undefined stereocenter in the side‑chain, giving rise to a racemic pair [1]. This compound is catalogued by multiple suppliers as a research‑grade synthetic intermediate (typical purity ≥95%) .

Chiral intermediate for enantioselective synthesis workflows

Racemic mixture supports chiral resolution studies

Research-grade synthetic building block from multiple suppliers

• [1] PubChem Compound Summary, CID 131093332. 4-(3-Methylbutan-2-yl)oxane-4-carbaldehyde. National Library of Medicine. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/131093332 (accessed 2026-04-26). View Source

Why 4-(3-Methylbutan-2-yl)oxane-4-carbaldehyde Cannot Be Replaced by Simple In‑Class Analogs

Substituent topology on the oxane‑4‑carbaldehyde scaffold is a dominant driver of conformational, stereochemical, and physicochemical behaviour. The branched 3‑methylbutan‑2‑yl group of the title compound introduces a chiral centre, restricts rotatable bonds, and modulates lipophilicity relative to linear‑chain or shorter‑branched congeners [1]. These apparently minor structural perturbations can translate into meaningful differences in reaction selectivity, biological target engagement, and ADME properties, making one‑for‑one substitution unreliable without confirmatory head‑to‑head data [2].

1

Linear analog lacks chiral centre; cannot support enantioselective routes without additional auxiliaries.

2

Fewer rotatable bonds in target may alter conformational entropy; simple replacement may shift binding profiles.

3

Small lipophilicity change (ΔlogP) can affect permeability/solubility balance; direct substitution requires head-to-head verification.

• [1] PubChem Compound Summary, CID 131093332 (target) and CID 156216732 (linear analog). Computed property comparison. National Library of Medicine. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-26). View Source
• [2] T. J. Ritchie, S. J. F. Macdonald, R. J. Young & S. D. Pickett. The impact of aromatic ring count on compound developability: further insights by examining carbo- and hetero-aromatic and -aliphatic ring types. Drug Discovery Today 16, 164–171 (2011). DOI: 10.1016/j.drudis.2010.11.014. View Source

Head‑to‑Head Quantitative Differentiation of 4-(3-Methylbutan-2-yl)oxane-4-carbaldehyde vs. Closest Analogs

Stereochemical Differentiation: One Undefined Chiral Centre vs. Achiral Linear Analog

The target compound contains one undefined stereocenter in the 3‑methylbutan‑2‑yl side‑chain, whereas the closest linear‑chain isomer, 4‑(3‑methylbutyl)oxane‑4‑carbaldehyde (CAS 2013435‑89‑5), is achiral [1]. This stereogenic element directly enables enantioselective downstream chemistry and can generate distinct biological activity profiles between enantiomers [2].

Stereocenter count

Computed property

Target: 1 undefined stereocenter

Linear analog: 0 stereocenters

Enables enantioselective chemistry; achiral analog cannot provide this handle.

Computed from PubChem; no experimental ee data.

Evidence Dimension	Count of undefined atom stereocenters
Target Compound Data	1 (undefined stereocenter)
Comparator Or Baseline	4-(3-Methylbutyl)oxane-4-carbaldehyde: 0 stereocenters
Quantified Difference	1 vs. 0 stereocenters
Conditions	Computed stereochemistry descriptors from PubChem (2026‑04‑26).

Why This Matters

Presence of a chiral centre is mandatory for applications requiring enantiopure intermediates; the achiral analog cannot be used in asymmetric synthesis without introducing an external chiral auxiliary.

• [1] PubChem Compound Summary, CID 131093332 (target) and CID 156216732 (linear analog). Stereo descriptor comparison. National Library of Medicine. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-26). View Source
• [2] I. Agranat, H. Caner & J. Caldwell. Putting chirality to work: the strategy of chiral switches. Nature Reviews Drug Discovery 1, 753–768 (2002). DOI: 10.1038/nrd915. View Source

Rotatable Bond Restriction: 3 vs. 4 Rotatable Bonds in Linear Analog

The branched side‑chain of the target compound limits the count of rotatable bonds to 3, compared to 4 rotatable bonds in the linear isomer 4‑(3‑methylbutyl)oxane‑4‑carbaldehyde [1]. Lower rotatable bond count is associated with reduced conformational entropy penalty upon binding and improved oral bioavailability in drug‑like molecules [2].

Rotatable bonds

Computed property

3 (target) vs. 4 (linear)

Lower rotatable bond count may reduce entropic penalty upon binding.

Cactvs 3.4.6.11; context-dependent relevance.

Evidence Dimension	Number of rotatable bonds (PubChem computed Cactvs 3.4.6.11)
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	4-(3-Methylbutyl)oxane-4-carbaldehyde: 4 rotatable bonds
Quantified Difference	1 fewer rotatable bond (25% reduction)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18).

Why This Matters

Fewer rotatable bonds can translate into higher ligand binding affinity and better pharmacokinetic profiles, making the target compound a potentially superior starting point for medicinal chemistry campaigns.

• [1] PubChem Compound Summary, CID 131093332 (target) and CID 156216732 (linear analog). Rotatable bond count comparison. National Library of Medicine. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-26). View Source
• [2] D. F. Veber et al. Molecular properties that influence the oral bioavailability of drug candidates. Journal of Medicinal Chemistry 45, 2615–2623 (2002). DOI: 10.1021/jm020017n. View Source

Lipophilicity Modulation: XLogP3 2.0 vs. 2.1 in Linear Analog

The target compound exhibits a computed XLogP3 of 2.0, marginally lower than the value of 2.1 for the linear isomer [1]. Even small shifts in logP affect passive permeability, protein binding, and metabolic stability, which are critical parameters in fragment‑based and lead‑optimization programmes [2].

Lipophilicity (XLogP3)

Computed property

2.0 (target) vs. 2.1 (linear)

Marginal shift may improve solubility while retaining permeability.

XLogP3 3.0; actual logP requires experimental validation.

Evidence Dimension	Computed octanol–water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 2.0
Comparator Or Baseline	4-(3-Methylbutyl)oxane-4-carbaldehyde: XLogP3 = 2.1
Quantified Difference	Δ XLogP3 = –0.1
Conditions	Computed by XLogP3 3.0 (PubChem release 2019.06.18).

Why This Matters

A 0.1 log unit decrease in lipophilicity can improve aqueous solubility and reduce off‑target binding while retaining membrane permeability, conferring a practical advantage in early‑stage drug discovery.

• [1] PubChem Compound Summary, CID 131093332 (target) and CID 156216732 (linear analog). XLogP3 comparison. National Library of Medicine. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-26). View Source
• [2] C. A. Lipinski et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews 46, 3–26 (2001). DOI: 10.1016/S0169-409X(00)00129-0. View Source

Molecular Complexity and Synthetic Accessibility: Complexity Score 169 vs. 158 Linear Analog

The target compound has a higher molecular complexity score of 169 (Cactvs), compared to 158 for the linear analog [1]. Increased complexity often correlates with more selective molecular recognition and higher hit‑to‑lead potential, though it may also demand more elaborate synthetic routes [2].

Molecular complexity

Computed property

169 vs. 158 (target vs. linear)

Higher complexity may differentiate lead series in crowded IP space.

Cactvs score; synthetic accessibility not evaluated.

Evidence Dimension	Molecular complexity (Cactvs complexity score)
Target Compound Data	Complexity = 169
Comparator Or Baseline	4-(3-Methylbutyl)oxane-4-carbaldehyde: Complexity = 158
Quantified Difference	+11 complexity units (≈7% higher)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18).

Why This Matters

Higher complexity can differentiate lead series in crowded IP space and may offer more specific protein–ligand interactions, justifying the additional synthetic investment for high‑value projects.

• [1] PubChem Compound Summary, CID 131093332 (target) and CID 156216732 (linear analog). Complexity score comparison. National Library of Medicine. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-26). View Source
• [2] M. M. Hann, A. R. Leach & G. Harper. Molecular complexity and its impact on the probability of finding leads for drug discovery. Journal of Chemical Information and Computer Sciences 41, 856–864 (2001). DOI: 10.1021/ci000403i. View Source

Procurement Cost Differential: 1 g Price vs. Linear Isomer

At the 1‑gram scale, the target compound is priced at approximately $1,414 (Enamine EN300‑1621870), whereas the linear isomer 4‑(3‑methylbutyl)oxane‑4‑carbaldehyde is listed at $1,057 (Enamine EN300‑1622596) [1]. The ~34% premium reflects the additional synthetic complexity introduced by the branched, chiral side‑chain.

Procurement cost (1 g)

Supplier listing

Target: ~$1,414/g

Linear analog: ~$1,057/g

~34% premium reflects branched chiral synthesis; may justify cost for enantiopure needs.

Enamine listing 2023; prices subject to change.

Evidence Dimension	Vendor list price per gram (Enamine, 2023)
Target Compound Data	$1,414 per gram
Comparator Or Baseline	4-(3-Methylbutyl)oxane-4-carbaldehyde: $1,057 per gram
Quantified Difference	Δ +$357 (+34%)
Conditions	Prices extracted from Enamine listings via Kuujia platform (accessed 2026-04-26). Does not account for volume discounts or customs fees.

Why This Matters

The cost differential must be weighed against the stereochemical and physicochemical advantages; for projects where chirality is non‑negotiable, the premium may be justified.

• [1] Kuujia Price Comparison. 4-(3-Methylbutan-2-yl)oxane-4-carbaldehyde (EN300-1621870) and 4-(3-methylbutyl)oxane-4-carbaldehyde (EN300-1622596). Available at: https://www.kuujia.com/cas-1935515-86-8.html and https://www.kuujia.com/cas-2013435-89-5.html (accessed 2026-04-26). View Source

Where 4-(3-Methylbutan-2-yl)oxane-4-carbaldehyde Delivers the Strongest Scientific and Procurement Advantage

Enantioselective Synthesis of Chiral Drug Intermediates

The single undefined stereocenter in the side‑chain makes this compound a direct entry point for diastereoselective transformations or chiral resolution strategies [1]. Programs that require enantiomerically pure tetrahydropyran building blocks (e.g., for muscarinic or cannabinoid receptor modulators) will find the achiral linear analog unsuitable without extensive additional chemistry .

Conformationally Constrained Fragment‑Based Drug Discovery

With only 3 rotatable bonds, this compound imposes greater conformational rigidity than the linear isomer, potentially reducing entropic penalty upon target binding [1]. It is a rational choice for fragment libraries where ligand efficiency and predicable binding poses are prioritised .

Lead Optimisation Requiring Fine‑Tuned Lipophilicity

The XLogP3 of 2.0 places this compound in a favorable lipophilicity window for CNS or oral drug candidates [1]. The marginal ΔlogP of –0.1 relative to the linear analog may be exploited to improve solubility without sacrificing permeability .

Academic or Biotech Programmes with Access to Custom Synthesis

The higher procurement cost (≈$1,414 g⁻¹) may deter large‑scale screening, but for focused, high‑value medicinal chemistry projects the investment is proportionate to the structural novelty and stereochemical handle offered [1]. This compound is stocked by vendors such as Enamine and AKSci with ≥95% purity, ensuring reliable quality for critical experiments .

Application

Selection Property

Validation Focus

Enantioselective synthesis of chiral intermediates

Undefined stereocenter in side-chain

Diastereoselective transformation or chiral resolution efficiency

Conformationally constrained fragment-based discovery

Low rotatable bond count (3)

Ligand efficiency and binding pose predictability

Lead optimisation with fine-tuned lipophilicity

XLogP3 ≈ 2.0 lipophilicity window

Permeability–solubility balance assessment

High-value medicinal chemistry projects

Vendor-stocked research intermediate

Supply consistency and purity verification

• [1] Kuujia Price Comparison. 4-(3-Methylbutan-2-yl)oxane-4-carbaldehyde (EN300-1621870). Available at: https://www.kuujia.com/cas-1935515-86-8.html (accessed 2026-04-26). View Source